Cas no 1361024-63-6 ((2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one)

• Product Name: (2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one
• CAS No: 1361024-63-6
• MF: C₁₅H₁₄ClNOS
• MW: 291.795761585236
• CID: 5399115
• Update Time: 2025-09-24

(2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-thiophen-2-yl)-3-(4-dimethylamino-phenyl)-propenone
• 2-Propen-1-one, 1-(5-chloro-2-thienyl)-3-[4-(dimethylamino)phenyl]-, (2E)-
• (2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one

• Inchi： 1S/C15H14ClNOS/c1-17(2)12-6-3-11(4-7-12)5-8-13(18)14-9-10-15(16)19-14/h3-10H,1-2H3/b8-5+
• InChI Key： UKFBUUDVLQPDEA-VMPITWQZSA-N
• SMILES： C(C1SC(Cl)=CC=1)(=O)/C=C/C1=CC=C(N(C)C)C=C1

Additional information on (2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one

Compound Introduction: (2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one (CAS No. 1361024-63-6)

The compound (2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one, identified by its CAS number 1361024-63-6, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic compounds, featuring a thiophene ring and an acrylonitrile-like structure, which makes it a promising candidate for further exploration in drug discovery.

Recent advancements in chemical biology have highlighted the importance of structurally diverse molecules in modulating biological pathways. The presence of both a chlorothiophene moiety and a dimethylamino-substituted benzene ring in this compound suggests potential interactions with various biological targets. Specifically, the 5-chlorothiophen-2-yl group may contribute to its binding affinity to enzymes or receptors, while the [4-(dimethylamino)phenyl] part could enhance its solubility and bioavailability, making it an attractive scaffold for pharmacological development.

In the context of current research, this compound has been investigated for its potential role in addressing neurological disorders. Studies have indicated that thiophene derivatives often exhibit neuroprotective properties, which could be attributed to their ability to inhibit oxidative stress and modulate neurotransmitter systems. The addition of a dimethylamino group further complicates its pharmacological profile, potentially enhancing its ability to cross the blood-brain barrier and exert therapeutic effects in the central nervous system.

The synthesis of (2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one involves a series of well-established organic reactions, including condensation and functional group transformations. The double bond at the propenone position (prop-2-en-1-one) is particularly crucial, as it influences the molecule's electronic properties and reactivity. Researchers have leveraged this reactivity to explore various derivatives, aiming to optimize pharmacokinetic parameters and therapeutic efficacy.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex drug candidates. By modifying specific functional groups or introducing additional moieties, chemists can generate libraries of analogs with tailored biological activities. For instance, replacing the chlorothiophene ring with other heterocycles or altering the dimethylamino substituent could lead to novel compounds with enhanced potency or selectivity.

The pharmaceutical industry has long been interested in thiophene-based compounds due to their versatility and biological relevance. Thiophenes are known for their role in natural products and bioactive molecules, making them valuable starting points for drug discovery. The compound in question exemplifies this trend, combining structural elements that have been extensively studied for their pharmacological potential.

Recent computational studies have also shed light on the molecular interactions of this compound with biological targets. Molecular docking simulations have suggested that it may bind to enzymes involved in inflammation and apoptosis, providing a rationale for its potential therapeutic applications. These findings align with ongoing research efforts aimed at developing small-molecule modulators for these pathways.

In conclusion, (2E)-1-(5-chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one (CAS No. 1361024-63-6) represents a promising entity in pharmaceutical research. Its unique structural features and demonstrated biological relevance make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutics.